7-ethyl-8-methyl-N-(2-methylquinolin-4-yl)-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: 7-ethyl-8-methyl-N-(2-methylquinolin-4-yl)-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C21H22N4O2S/c1-4-15-13(3)23-21-25(20(15)27)10-14(11-28-21)19(26)24-18-9-12(2)22-17-8-6-5-7-16(17)18/h5-9,14H,4,10-11H2,1-3H3,(H,22,24,26)
• InChI Key: YORPVJDXKSDTCQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC(=NC4=CC=CC=C43)C)C
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol
• CAS No.: 1421505-18-1

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. Quinoline derivatives are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, anti-inflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

Chemical modification of quinoline is one of the commonest approaches used in drug discovery, resulting in improved therapeutic effects and explaining the wide occurrence of quinolones in bioactive natural products. Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Molecular Structure Analysis

Quinoline (Fig. 1) is also known as 1-benzazine, benzopyridine, and 1-azanaphthalene. The structure of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Chemical Reactions Analysis

The chemistry of quinoline derivatives is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities. They exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory effects.

Physical and Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives can vary widely depending on their specific structures and substitutions.

Mechanism of Action

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Safety and Hazards

The safety and hazards associated with quinoline derivatives can also vary widely depending on their specific structures and substitutions. It’s important to handle these compounds with care and follow all safety guidelines.

Future Directions

There seems to be a requirement to collect recent information in order to understand the current status of the quinoline nucleus in medicinal chemistry research, focusing in particular on the numerous attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.